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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and professionals in drug development working to

improve the lightfastness of Pigment Red 170 in coating formulations.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Red 170 and why is its lightfastness a concern?

A1: Pigment Red 170 (C.I. 12475) is a Naphthol AS pigment widely used in coatings, inks, and

plastics for its vibrant red color.[1] However, like many organic pigments, it can be susceptible

to degradation upon prolonged exposure to light, particularly UV radiation, leading to color

fading and a reduction in the coating's aesthetic and functional lifespan.

Q2: What are the main factors influencing the lightfastness of Pigment Red 170 in a coating?

A2: The lightfastness of Pigment Red 170 is influenced by several factors including:

Crystal Form: Pigment Red 170 exists in different crystal forms, primarily the more opaque,

yellowish F3RK type and the more transparent, bluish F5RK type. The F3RK form generally

exhibits better lightfastness.[1][2]

Particle Size and Distribution: A narrow and uniform particle size distribution can enhance

lightfastness.
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Coating Formulation: The choice of resin, solvents, and additives in the coating system plays

a crucial role. The incorporation of UV absorbers and Hindered Amine Light Stabilizers

(HALS) can significantly improve lightfastness.[3]

Pigment Concentration: The concentration of the pigment in the coating can affect its

stability.

Substrate: The nature of the substrate being coated can also have an influence.

Q3: What are the common grades of Pigment Red 170 and how do they differ in lightfastness?

A3: The two common grades of Pigment Red 170 are:

F3RK: This is an opaque and more yellowish shade of Pigment Red 170. It is known for its

high hiding power and is generally more stable and solvent-resistant, with a lightfastness

rating of 7 on the Blue Wool Scale.[2][4]

F5RK: This is a transparent and more bluish shade. While it offers high tinting strength, it

typically has a lower lightfastness rating of 6 on the Blue Wool Scale.[2][4]

Q4: How can the lightfastness of Pigment Red 170 be improved?

A4: Several strategies can be employed to enhance the lightfastness of Pigment Red 170:

Surface Modification: Coating the pigment particles with inorganic materials like silica fume,

kaolin, or hydrated alumina can improve their stability.[5][6][7]

Use of Stabilizers: Incorporating UV absorbers and HALS into the coating formulation is a

highly effective method. UV absorbers filter out harmful UV radiation, while HALS trap free

radicals generated during photodegradation.[3]

Proper Dispersion: Ensuring the pigment is well-dispersed in the coating matrix is essential

for optimal performance.

Selection of Crystal Form: Choosing the more lightfast F3RK grade is recommended for

applications requiring high durability.[2]
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Troubleshooting Guide
Issue Possible Causes Recommended Solutions

Rapid color fading of the

coating upon light exposure.

1. Incorrect grade of Pigment

Red 170 used. 2. Absence or

insufficient amount of light

stabilizers. 3. Poor dispersion

of the pigment. 4. Incompatible

coating formulation.

1. Verify the grade of Pigment

Red 170. For high

lightfastness requirements, use

the F3RK grade. 2. Incorporate

a suitable UV absorber and

HALS package into your

formulation. 3. Optimize your

dispersion process to ensure a

uniform distribution of pigment

particles. 4. Review the

compatibility of the pigment

with the resin and other

components of the coating.

Chalking or loss of gloss in the

coating.

1. Degradation of the polymer

binder due to UV exposure. 2.

Insufficient protection from light

stabilizers.

1. Add or increase the

concentration of HALS to

protect the polymer binder

from degradation. 2. Ensure an

adequate concentration of both

UV absorber and HALS is

used.

Inconsistent lightfastness

results between batches.

1. Variability in the Pigment

Red 170 raw material. 2.

Inconsistent dispersion quality.

3. Variations in the

concentration of stabilizers.

1. Source Pigment Red 170

from a reputable supplier and

perform quality control checks

on incoming material. 2.

Standardize the dispersion

procedure and equipment

settings. 3. Ensure accurate

and consistent addition of UV

absorbers and HALS.

Quantitative Data Summary
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Pigment Red 170

Type
Modification/Additive

Lightfastness (Blue

Wool Scale)
Reference

Standard

(unspecified)
None - -

Standard

(unspecified)
Silica Fume Coating

Enhanced by one

grade
[5]

F5RK (Transparent) None 6 [2][4]

F3RK (Opaque) None 7 [2][4]

Experimental Protocols
Surface Modification of Pigment Red 170 with Kaolin via
Hydrothermal Treatment
This protocol describes a method to improve the properties of Pigment Red 170 by

transforming its crystal phase and coating it with kaolin.[7]

Materials:

Pigment Red 170 (α-phase)

Kaolin

Deionized water

Autoclave

Oven

Filtration apparatus

Procedure:

Preparation of Pigment Slurry: Disperse a specific weight of Pigment Red 170 and kaolin in

deionized water in an autoclave.
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Hydrothermal Treatment: Seal the autoclave and heat it in an oven to 140-150°C for a

specified duration (e.g., 90-180 minutes) to induce the transformation from the α-phase to

the more stable γ-phase.

Cooling and Filtration: After the treatment, allow the autoclave to cool down to room

temperature. Filter the pigment slurry and wash the filter cake with deionized water until the

filtrate is neutral.

Drying: Dry the modified pigment in an oven at 80°C.

Characterization: Analyze the treated pigment for changes in crystal phase (e.g., via XRD),

particle size, and morphology (e.g., via SEM).

Lightfastness Testing: Incorporate the modified pigment into a coating formulation and

perform lightfastness testing according to standard methods (e.g., ASTM D4303).

Evaluation of UV Absorbers and HALS in a Coating
Formulation
This protocol provides a general method for assessing the effectiveness of light stabilizers in a

coating containing Pigment Red 170.

Materials:

Pigment Red 170

Coating resin (e.g., acrylic, polyurethane)

Solvents

UV absorber (e.g., benzotriazole or triazine type)

Hindered Amine Light Stabilizer (HALS)

Substrate panels (e.g., steel, aluminum)

Film applicator
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Accelerated weathering chamber (e.g., QUV or Xenon arc)

Spectrocolorimeter

Gloss meter

Procedure:

Formulation Preparation:

Prepare a control coating formulation containing Pigment Red 170 without any light

stabilizers.

Prepare experimental formulations by adding varying concentrations of the UV absorber,

HALS, or a combination of both to the control formulation.

Dispersion: Disperse the pigment and additives in the resin and solvent mixture using

appropriate dispersion equipment (e.g., high-speed disperser, bead mill) to achieve a

specified fineness of grind.

Film Application: Apply the coatings to the substrate panels at a uniform thickness using a

film applicator.

Curing: Cure the coated panels according to the resin manufacturer's recommendations.

Initial Measurements: Before exposure, measure the initial color (CIELAB values) and gloss

of each panel.

Accelerated Weathering: Place the panels in an accelerated weathering chamber and

expose them to a defined cycle of UV radiation and moisture for a specified duration (e.g.,

500, 1000, 2000 hours).

Periodic Evaluation: At regular intervals, remove the panels and measure the color and

gloss. Calculate the color change (ΔE*) and percent gloss retention.

Data Analysis: Compare the color change and gloss retention of the stabilized formulations

to the control to determine the efficacy of the UV absorber and HALS package.
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Caption: Factors influencing the photodegradation of Pigment Red 170.
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Caption: Troubleshooting workflow for poor lightfastness of Pigment Red 170.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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